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Compound of Interest

Compound Name: Methyl picolinate

Cat. No.: B146443

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl picolinate, with the CAS number 2459-07-6, is an organic compound classified as the
methyl ester of picolinic acid.[1] It is a derivative of pyridine and presents as a colorless to pale
yellow liquid with a characteristic aromatic odor.[1] This technical guide provides a
comprehensive overview of its chemical properties, synthesis, spectroscopic data, and
potential biological activities, with a focus on its neuroprotective and antioxidant properties.

Chemical and Physical Properties

Methyl picolinate is soluble in organic solvents like ethanol and ether, but shows limited
solubility in water.[1] Its key physical and chemical properties are summarized in the table
below.
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Property Value Reference(s)
CAS Number 2459-07-6 [1]
Molecular Formula C7H7NO:2 [1]
Molecular Weight 137.14 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Melting Point 19°C [2]
Boiling Point 95 °C at 1 mmHg [2]
Density 1.137 g/mL at 25 °C [2]
Flash Point 217 °F [2]
Refractive Index (n20/D) 1.521 [2]
Water Solubility Slightly soluble [2]
pKa 2.21 (+1) at 25°C [2]

Synthesis and Purification

Methyl picolinate is commonly synthesized via the Fischer esterification of picolinic acid with
methanol, using an acid catalyst such as sulfuric acid.

Experimental Protocol: Fischer Esterification

Materials:

Picolinic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Sodium bicarbonate (saturated solution)

Brine
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e Anhydrous sodium sulfate
o Ethyl acetate

e Hexane

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
picolinic acid in an excess of anhydrous methanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

e Heat the reaction mixture to reflux and monitor the progress of the reaction using thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.
» Remove the excess methanol under reduced pressure using a rotary evaporator.
o Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

» Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by a wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude methyl picolinate.

Purification

The crude product can be purified by either distillation under reduced pressure or column
chromatography.

« Distillation: Due to its relatively high boiling point, vacuum distillation is the preferred method
to avoid decomposition.

o Column Chromatography: Purification can be achieved using a silica gel column with an
eluent system such as ethyl acetate in hexane (e.g., 20:80 v/v).
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Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR (400 MHz, CDCI3):

0 8.76 (ddd, J = 4.8, 1.8, 0.9 Hz, 1H)

5 8.15 (dt, J = 7.9, 1.1 Hz, 1H)

57.86 (td, J = 7.8, 1.8 Hz, 1H)

6 7.50 (ddd, J =7.7,4.7, 1.2 Hz, 1H)

5 4.02 (s, 3H)

13C NMR (101 MHz, CDCI3):

0 165.5

0 149.8

0 147.8

6 136.9

0 126.8

0 125.0

0 52.8

Biological Activity and Potential Applications

Methyl picolinate serves as a versatile precursor in the synthesis of various bioactive
compounds and pharmaceuticals.[1] Research indicates that it may possess several biological
activities, including neuroprotective and antioxidant effects.[1]

Neuroprotective Effects
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While direct experimental studies on the neuroprotective effects of methyl picolinate are
limited, its parent compound, picolinic acid, is an endogenous metabolite of L-tryptophan with
known neuroprotective properties. It is plausible that methyl picolinate may exert similar
effects or serve as a prodrug that is hydrolyzed to picolinic acid in vivo.

Potential Mechanisms: The neuroprotective effects of related pyridine derivatives are often
associated with the modulation of key signaling pathways involved in cell survival and stress
response. Two such pathways are the PI3K/Akt and the Nrf2/ARE pathways.

The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and apoptosis.
Activation of this pathway is a common mechanism through which neuroprotective agents exert
their effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Methyl picolinate | 2459-07-6 [smolecule.com]
e 2. Cas 2459-07-6,Methyl picolinate | lookchem [lookchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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